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Compound of Interest

Compound Name: Diethyl adipate

Cat. No.: B1670523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of diethyl
adipate in water and various organic solvents. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development and other fields

where diethyl adipate is utilized as a solvent, plasticizer, or chemical intermediate.

Core Technical Data
Diethyl adipate, a diester of adipic acid and ethanol, is a colorless, oily liquid. Its solubility is a

critical parameter in a multitude of applications, influencing its behavior in formulations, reaction

kinetics, and environmental fate.

Quantitative Solubility Data
The solubility of diethyl adipate is dictated by its molecular structure, which includes both polar

ester groups and a nonpolar hydrocarbon chain. This dual nature results in varied solubility

across different solvent classes.
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Solvent Temperature (°C) Solubility

Water 20 4.23 g/L[1][2]

Ethanol Data Not Available Soluble[1][2][3]

Diethyl Ether Data Not Available Soluble[1][2][3]

Acetone Data Not Available Data Not Available

Methanol Data Not Available Data Not Available

Toluene Data Not Available Data Not Available

Note: While qualitative descriptions indicate that diethyl adipate is soluble in ethanol and

diethyl ether, specific quantitative data is not readily available in the reviewed literature. For

other common organic solvents, quantitative solubility data is also sparse. The experimental

protocols outlined in this guide can be employed to determine these values.

Experimental Protocols for Solubility Determination
Accurate determination of solubility is paramount for the successful application of diethyl
adipate. The following are detailed methodologies for key experiments, adapted from

established guidelines such as the OECD Guideline 105 and the shake-flask method.[4][5]

Determination of Solubility in Water (Adapted from
OECD Guideline 105)
This method is suitable for determining the water solubility of substances with solubilities above

10⁻² g/L.

Principle: A supersaturated solution of diethyl adipate in water is prepared and allowed to

equilibrate. The concentration of diethyl adipate in the aqueous phase is then determined

analytically.

Apparatus:

Mechanical shaker or magnetic stirrer with temperature control.
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Constant temperature bath or incubator.

Centrifuge capable of maintaining a constant temperature.

Analytical instrumentation for concentration measurement (e.g., Gas Chromatography with

Flame Ionization Detector - GC-FID).

Glass-stoppered flasks or vials.

Calibrated pipettes and syringes.

Procedure:

Preparation of the Test Solution: Add an excess amount of diethyl adipate to a glass-

stoppered flask containing deionized water. The amount of excess should be sufficient to

form a visible separate phase after equilibration.

Equilibration: Tightly stopper the flask and place it in a constant temperature bath (e.g., 20 ±

0.5 °C). Agitate the mixture using a mechanical shaker or magnetic stirrer for a sufficient

period to reach equilibrium. A preliminary test is recommended to determine the time

required to achieve saturation. A minimum of 24 hours is often a suitable starting point, with

periodic sampling to confirm that the concentration has reached a plateau.

Phase Separation: After equilibration, cease agitation and allow the mixture to stand in the

constant temperature bath for at least 24 hours to allow for phase separation. To ensure

complete separation of the aqueous phase from any undissolved diethyl adipate,

centrifugation at the test temperature is recommended.

Sampling: Carefully withdraw a sample from the clear, aqueous supernatant using a

calibrated syringe.

Analysis: Determine the concentration of diethyl adipate in the aqueous sample using a

validated analytical method, such as GC-FID.

Replicates: The experiment should be performed in at least triplicate.
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Determination of Solubility in Organic Solvents (Shake-
Flask Method)
This method is a widely recognized and reliable technique for determining the solubility of a

liquid in an organic solvent.[5][6][7][8]

Principle: An excess of the solute (diethyl adipate) is added to the solvent of interest, and the

mixture is agitated until equilibrium is reached. The concentration of the solute in the solvent is

then determined.

Apparatus:

Mechanical shaker or magnetic stirrer with temperature control.

Constant temperature bath or incubator.

Analytical instrumentation for concentration measurement (e.g., GC-FID, HPLC).

Glass-stoppered flasks or vials.

Calibrated pipettes and syringes.

Filtration apparatus (e.g., syringe filters with appropriate membrane material).

Procedure:

Preparation of the Test Solution: In a glass-stoppered flask, add an excess amount of diethyl
adipate to the organic solvent being tested.

Equilibration: Tightly seal the flask and place it in a constant temperature bath set to the

desired temperature. Agitate the mixture for a period sufficient to reach equilibrium. For

liquid-liquid systems, equilibrium is often reached more rapidly than for solid-liquid systems,

but a 24-hour equilibration period is a good starting point.

Phase Separation: Once equilibrium is achieved, stop the agitation and allow the flask to

stand in the temperature bath to allow for the separation of the two phases.
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Sampling: Carefully extract a sample from the solvent phase. If a clear separation is not

achieved, filtration through a chemically resistant syringe filter may be necessary to remove

any undissolved droplets of diethyl adipate.

Analysis: Analyze the concentration of diethyl adipate in the solvent sample using a suitable

and validated analytical method.

Replicates: Conduct the determination in triplicate to ensure the reliability of the results.

Visualizations
Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the solubility of diethyl adipate.

Diethyl Adipate Solubility Relationships
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Caption: Factors influencing diethyl adipate's solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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